Cas no 389622-16-6 (6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-)

• Product Name: 6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-
• CAS No: 389622-16-6
• MF: C₁₅H₂₂O₂S
• MW: 266.398983478546
• CID: 1496359
• Update Time: 2024-08-24

6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 6-Octenethioic acid, 3,7-dimethyl-, S-(2-furanylmethyl) ester, (3S)-

• Inchi： 1S/C15H22O2S/c1-12(2)6-4-7-13(3)10-15(16)18-11-14-8-5-9-17-14/h5-6,8-9,13H,4,7,10-11H2,1-3H3/t13-/m0/s1
• InChI Key： BDXZMUUENRRKOF-ZDUSSCGKSA-N
• SMILES： C(SCC1=CC=CO1)(=O)C[C@@H](C)CC/C=C(/C)\C

Computed Properties

• Exact Mass: 266.13416

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 357.6±35.0 °C(Predicted)
• PSA: 30.21